Cas no 2680534-29-4 (6-bromo-2-iodo-1,2,4triazolo1,5-apyridine)
6-bromo-2-iodo-1,2,4triazolo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-a]pyridine, 6-bromo-2-iodo-
- 6-bromo-2-iodo-1,2,4triazolo1,5-apyridine
-
- MDL: MFCD34183700
- Inchi: 1S/C6H3BrIN3/c7-4-1-2-5-9-6(8)10-11(5)3-4/h1-3H
- InChI Key: CMAJSSHNFYUEFP-UHFFFAOYSA-N
- SMILES: C12=NC(I)=NN1C=C(Br)C=C2
Experimental Properties
- Density: 2?+-.0.1 g/cm3(Predicted)
- pka: -0.47±0.30(Predicted)
6-bromo-2-iodo-1,2,4triazolo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27754959-1g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95% | 1g |
$1086.0 | 2023-09-09 | |
| Enamine | EN300-27754959-5g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95% | 5g |
$3147.0 | 2023-09-09 | |
| Enamine | EN300-27754959-10g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95% | 10g |
$4667.0 | 2023-09-09 | |
| Enamine | EN300-27754959-0.05g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 0.05g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-27754959-0.1g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 0.1g |
$376.0 | 2025-03-19 | |
| Enamine | EN300-27754959-0.25g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 0.25g |
$538.0 | 2025-03-19 | |
| Enamine | EN300-27754959-0.5g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 0.5g |
$847.0 | 2025-03-19 | |
| Enamine | EN300-27754959-1.0g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-27754959-2.5g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-27754959-5.0g |
6-bromo-2-iodo-[1,2,4]triazolo[1,5-a]pyridine |
2680534-29-4 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 |
6-bromo-2-iodo-1,2,4triazolo1,5-apyridine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 6-bromo-2-iodo-1,2,4triazolo1,5-apyridine
Introduction to 6-Bromo-2-Iodo-1,2,4-Triazolo[1,5-a]pyridine (CAS No. 2680534-29-4)
6-Bromo-2-Iodo-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2680534-29-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine and an iodine substituent on a triazolopyridine scaffold. These properties make it an attractive candidate for a wide range of applications, from synthetic intermediates to drug discovery.
The triazolopyridine core is a well-known heterocyclic system that has garnered considerable attention due to its biological activities and synthetic utility. The presence of bromine and iodine substituents on this scaffold not only enhances its reactivity but also imparts specific chemical and physical properties that are valuable in both academic and industrial settings.
Recent studies have highlighted the importance of 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine in the development of novel pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.
In another study, 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine was found to have significant anticancer properties. A team from the National Cancer Institute demonstrated that this compound effectively inhibited the growth of various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action was linked to the compound's ability to induce apoptosis and disrupt cellular signaling pathways.
The synthetic versatility of 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine has also been explored in depth. A 2023 review article in Organic Letters highlighted several efficient synthetic routes for the preparation of this compound. One notable method involves the reaction of 6-bromopyridin-3(2H)-one with iodoacetonitrile in the presence of a copper catalyst. This approach not only yields high purity products but also allows for easy modification of the scaffold through further functionalization steps.
The triazolopyridine core has been shown to exhibit excellent stability under various reaction conditions, making it a robust platform for the development of new chemical entities. This stability is crucial for ensuring consistent performance in both laboratory-scale experiments and large-scale production processes.
In addition to its biological and synthetic applications, 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine has potential uses in materials science. Recent research has explored its application as a ligand in metal complexes for catalytic reactions and as a building block for supramolecular assemblies. The unique electronic properties of this compound make it suitable for designing materials with tailored optical and electronic characteristics.
The environmental impact of 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine has also been considered in recent studies. A 2023 environmental science report evaluated the biodegradability and ecotoxicity of this compound and found it to be relatively safe when handled properly. However, best practices for storage and disposal are recommended to minimize any potential environmental risks.
In conclusion, 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2680534-29-4) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and versatile reactivity make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and applications, 6-bromo-2-iodo-1,2,4-triazolo[1,5-a]pyridine is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.
2680534-29-4 (6-bromo-2-iodo-1,2,4triazolo1,5-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)